2-Methyl-4-(methylsulfonylmethyl)aniline

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: 2-methyl-4-(methylsulfonylmethyl)aniline
• InChI: InChI=1S/C9H13NO2S/c1-7-5-8(3-4-9(7)10)6-13(2,11)12/h3-5H,6,10H2,1-2H3
• InChI Key: SVIBMYDQORCHNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CS(=O)(=O)C)N

Description

2-Methyl-4-(methylsulfonylmethyl)aniline is an organic compound with the molecular formula C8H11NO2S It is a derivative of aniline, where the aniline ring is substituted with a methyl group at the 2-position and a methylsulfonylmethyl group at the 4-position

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nucleophilic substitution reaction, where an appropriate sulfonyl chloride reacts with 2-methyl-4-aminotoluene under basic conditions to form the desired product . The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate, and the reaction is carried out in an organic solvent like dichloromethane or toluene.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-4-(methylsulfonylmethyl)aniline can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, leading to higher yields and purity of the product. The use of catalysts, such as palladium or ruthenium complexes, can also enhance the efficiency of the reaction .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-4-(methylsulfonylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: The methylsulfonylmethyl group can be oxidized to form sulfone derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The aniline ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or catalytic hydrogenation are used.

Substitution: Reagents such as nitric acid for nitration or bromine for halogenation are employed.

Major Products

The major products formed from these reactions include sulfone derivatives, secondary amines, and substituted aniline compounds.

Scientific Research Applications

2-Methyl-4-(methylsulfonylmethyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It serves as a building block for the development of new drugs targeting specific molecular pathways.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-4-(methylsulfonylmethyl)aniline involves its interaction with specific molecular targets. For instance, in biological systems, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

Similar Compounds

4-Methylsulfonylaniline: Similar structure but lacks the methyl group at the 2-position.

2-Methyl-4-nitroaniline: Contains a nitro group instead of the methylsulfonylmethyl group.

4-Methyl-2-nitroaniline: Similar structure but with a nitro group at the 2-position.

Uniqueness

2-Methyl-4-(methylsulfonylmethyl)aniline is unique due to the presence of both the methyl and methylsulfonylmethyl groups, which confer specific chemical and biological properties.